Cas no 169888-53-3 (Isoxazole,5-(dichloromethyl)-)

• Product Name: Isoxazole,5-(dichloromethyl)-
• CAS No: 169888-53-3
• MF: C₄H₃Cl₂NO
• MW: 151.978718996048
• CID: 111268
• PubChem ID: 10261267
• Update Time: 2025-04-18

Isoxazole,5-(dichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(dichloromethyl)-
• Isoxazole, 5-(dichloromethyl)- (9CI)
• 169888-53-3
• 5-(dichloromethyl)-1,2-oxazole

• Inchi： 1S/C4H3Cl2NO/c5-4(6)3-1-2-7-8-3/h1-2,4H
• InChI Key： BTWKKUKIKRFJQX-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=NO1)Cl

Computed Properties

• Exact Mass: 150.95929
• Monoisotopic Mass: 150.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles